Cas no 2172328-47-9 (7-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid)

• Product Name: 7-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid
• CAS No: 2172328-47-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6012116
• PubChem ID: 165504135
• Update Time: 2025-06-11

7-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid
• 7-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}heptanoic acid
• 2172328-47-9
• EN300-1482609

• Inchi： 1S/C28H34N2O5/c31-25(29-17-8-2-1-3-14-26(32)33)18-28(15-9-16-28)30-27(34)35-19-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,24H,1-3,8-9,14-19H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： QRBRTVZMFXOJHS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCCCCCCC(=O)O)=O)CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 7-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid

Recent Advances in the Study of 7-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid (CAS: 2172328-47-9)

The compound 7-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid (CAS: 2172328-47-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutylacetamido and fluorenylmethoxycarbonyl (Fmoc) protected amino group, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino group is widely used in SPPS due to its stability under basic conditions and ease of deprotection. Researchers have demonstrated that 7-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid can be efficiently incorporated into peptide chains, enabling the synthesis of complex peptides with enhanced bioavailability and therapeutic potential. Recent publications highlight its utility in the development of peptide-based therapeutics for cancer, infectious diseases, and metabolic disorders.

In addition to its applications in peptide synthesis, this compound has been investigated for its potential as a protease inhibitor. The cyclobutylacetamido moiety is structurally similar to substrates targeted by various proteases, making it a promising candidate for the design of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against serine proteases, which are implicated in numerous pathological conditions, including inflammation and thrombosis.

Another emerging area of research focuses on the use of 7-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid in the development of prodrugs. Its carboxylic acid functionality allows for conjugation with various drug molecules, facilitating improved solubility and targeted delivery. Recent preclinical studies have shown that prodrugs incorporating this compound exhibit enhanced pharmacokinetic profiles and reduced off-target effects, paving the way for their potential use in clinical settings.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Recent advancements in synthetic methodologies, including flow chemistry and green chemistry approaches, have addressed some of these issues. For instance, a 2024 study demonstrated an optimized synthetic route that significantly improved yield and purity, making the compound more accessible for research and industrial applications.

In conclusion, 7-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}heptanoic acid (CAS: 2172328-47-9) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, enzyme inhibition, and prodrug development underscore its potential to contribute to the advancement of therapeutic strategies. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and development.